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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the in vitro anti-proliferative
effects of TNO155, a potent and selective allosteric inhibitor of SHP2 (Src homology 2 domain-
containing phosphatase 2).[1][2][3][4] TNO155 targets the PTPN11 gene product, a non-
receptor protein tyrosine phosphatase that plays a crucial role in cell growth and differentiation
through the MAPK signaling pathway.[1][4]

Mechanism of Action

TNO155 functions by binding to and inhibiting SHP2, which prevents SHP2-mediated signaling.
[1] This inhibition disrupts the RAS-RAF-ERK signaling cascade, ultimately leading to a
decrease in the growth of tumor cells where this pathway is active.[1] SHP2 is a key
downstream effector of multiple receptor tyrosine kinases (RTKs) and is essential for the full
activation of RAS. By inhibiting SHP2, TNO155 can effectively block signaling from various
RTKs, making it a promising agent for cancers driven by RTK and MAPK pathway
dysregulation.[5]
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Preparation

1. Cell Seeding
(2,000-5,000 cells/well)

2. Cell Adherence
(24 hours)

Trea$‘nent

3. TNO155 Treatment
(Varying concentrations)

4. Incubation
(72 hours)

5. Add CellTiter-Glo® Reagent

6. Incubate & Lyse Cells

7. Measure Luminescence

Data Analysis

8. Calculate % Viability

9. Determine IC50

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12388713/docs?utm_src=pdf-body-img#tno155-application-notes-and-protocols-for-in-vitro-cell-proliferation-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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